Cas no 1807162-51-1 (Ethyl 2-bromo-5-cyano-3-iodobenzoate)

• Product Name: Ethyl 2-bromo-5-cyano-3-iodobenzoate
• CAS No: 1807162-51-1
• MF: C₁₀H₇BrINO₂
• MW: 379.97655415535
• CID: 4708024
• Update Time: 2025-06-14

Ethyl 2-bromo-5-cyano-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-iodobenzoate

• Inchi： 1S/C10H7BrINO2/c1-2-15-10(14)7-3-6(5-13)4-8(12)9(7)11/h3-4H,2H2,1H3
• InChI Key： KFSWGCSGDXOGBZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C(=O)OCC)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-5-cyano-3-iodobenzoate

Research Brief on Ethyl 2-bromo-5-cyano-3-iodobenzoate (CAS: 1807162-51-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-bromo-5-cyano-3-iodobenzoate (CAS: 1807162-51-1) is a multifunctional aromatic ester that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its bromo, cyano, and iodo substituents, serves as a key intermediate in the synthesis of complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds. Recent studies have explored its utility in cross-coupling reactions, scaffold diversification, and targeted modifications for enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Ethyl 2-bromo-5-cyano-3-iodobenzoate as a pivotal intermediate in a palladium-catalyzed Suzuki-Miyaura coupling, achieving high yields and selectivity. The resulting inhibitors exhibited nanomolar potency against BTK, highlighting the compound's value in oncology drug development. The study further emphasized the strategic placement of halogen substituents for subsequent functionalization, a feature that makes this ester particularly valuable in medicinal chemistry.

In parallel, advances in synthetic methodology have expanded the applications of 1807162-51-1. A 2024 Organic Letters publication detailed its use in photoredox catalysis for C–N bond formation, enabling the construction of heterocyclic scaffolds prevalent in FDA-approved drugs. The electron-withdrawing cyano group was found to facilitate radical intermediate stabilization, while the iodo substituent served as an effective leaving group in nucleophilic aromatic substitution reactions. These findings underscore the compound's adaptability in modern synthetic strategies.

From a pharmacological perspective, Ethyl 2-bromo-5-cyano-3-iodobenzoate derivatives have shown promise in addressing drug resistance mechanisms. A recent ACS Chemical Biology report highlighted its incorporation into proteolysis-targeting chimeras (PROTACs) targeting estrogen receptors. The bromo and iodo handles allowed efficient conjugation to E3 ligase ligands, resulting in compounds with improved degradation efficiency (DC₅₀ values < 100 nM). This application demonstrates the compound's growing importance in targeted protein degradation therapeutics.

Ongoing research continues to explore the safety and scalability of processes involving 1807162-51-1. A 2024 Chemical Engineering Journal article addressed continuous flow synthesis approaches that reduce hazardous waste generation during its production. The development of greener synthetic routes aligns with the pharmaceutical industry's increasing emphasis on sustainable chemistry practices while maintaining the compound's critical role in drug discovery pipelines.